Cas no 336-59-4 (Heptafluorobutyric Anhydride)

• Product Name: Heptafluorobutyric Anhydride
• CAS No: 336-59-4
• Molecular Formula: C₈O₃F₁₄
• Molecular Weight: 410.0614
• MDL: MFCD00000432
• CID: 36923
• PubChem ID: 24864629

Heptafluorobutyric Anhydride Properties

Names and Identifiers

• 2,2,3,3,4,4,4-Heptafluorobutanoic anhydride
• Perfluorobutyric anhydride
• Heptafluorobutyric anhydride
• Heptafluorobutyric anhydride (HFAA)
• heptafluoro-butanoicacianhydride
• heptafluorobutyric acid anhydride
• HEPTAFLUORO-N-BUTYRIC ANHYDRIDE
• HFAA
• Perfluorobutanoic anhydride
• PERFLUORO-N-BUTYRIC ANHYDRIDE
• HFBA
• Heptafluorobutyric anhydride, for GC derivatization, >=99.0%
• 2,2,3,3,4,4,4-heptafluorobutanoyl 2,2,3,3,4,4,4-heptafluorobutanoate
• DTXSID10861881
• NS00019367
• AMY39378
• D78366
• CS-B0897
• 2,2,3,3,4,4,4-heptafluorobutanoicanhydride
• J-019286
• FS-4009
• SCHEMBL207310
• UNII-H5L67KPX9Z
• BUTYRIC ACID, HEPTAFLUORO-, ANHYDRIDE
• HEPTAFLUOROBUTYRYL ANHYDRIDE
• H0337
• MFCD00000432
• Q27119860
• H5L67KPX9Z
• AKOS000310053
• Butanoic acid, heptafluoro-, anhydride
• J-521428
• BCP22497
• EINECS 206-410-8
• FT-0660656
• 336-59-4
• Heptafluorobutanoic anhydride
• FT-0626907
• CHEBI:39424
• Heptafluorobutyric anhydride, derivitization grade
• Butanoic acid, 2,2,3,3,4,4,4-heptafluoro-, 1,1'-anhydride
• Heptafluorobutyric anhydride, >=98%
• 1-(4-Chlorobenzenesulfonyl)-3,3-dimethylbutane-2-one
• 1,1,2,2,3,3,3-Heptafluorobutanoic anhydride #
• C8F14O3
• DB-029884
• DTXCID30810735

• MDL： MFCD00000432
• InChIKey： UFFSXJKVKBQEHC-UHFFFAOYSA-N
• Inchi： 1S/C8F14O3/c9-3(10,5(13,14)7(17,18)19)1(23)25-2(24)4(11,12)6(15,16)8(20,21)22
• SMILES： C(=O)(C(C(C(F)(F)F)(F)F)(F)F)OC(=O)C(C(C(F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 409.96200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 8
• Monoisotopic Mass: 409.962
• Heavy Atom Count: 25
• Complexity: 493
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• LogP: 3.72200
• PSA: 43.37000
• Refractive Index: n20/D 1.287(lit.)
• Water Partition Coefficient: React
• Boiling Point: 108-110 °C(lit.)
• Melting Point: −43 °C (lit.)
• Vapor Pressure: 27.9±0.2 mmHg at 25°C
• Flash Point: None
• Solubility: Miscible with halogenated solvents. Immiscible with polar solvents.
• Color/Form: Not available
• Solubility: Not available
• Sensitiveness: Hygroscopic
• Density: 1.674 g/mL at 20 °C(lit.)
  1.674 g/mL at 20 °C

Heptafluorobutyric Anhydride Security Information

• Symbol:
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R34
• Hazard Level：8
• Dangerous goods sign：
• Hazardous Material transportation number：UN 3265 8/PG 2
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Storage Condition：room temp
• PackingGroup：III
• Risk Phrases： 34
• Signal Word：Danger
• TSCA：T
• HazardClass：8
• FLUKA BRAND F CODES：10-21

Heptafluorobutyric Anhydride Customs Data

• HS CODE：29159080
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters